Cas no 1185293-84-8 (3-Methylpiperidin-4-ol hydrochloride)

• Product Name: 3-Methylpiperidin-4-ol hydrochloride
• CAS No: 1185293-84-8
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD11506421
• CID: 1025968
• PubChem ID: 46736376
• Update Time: 2025-06-07

3-Methylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperidin-4-ol hydrochloride
• 4-Hydroxy-3-methylpiperidine hydrochloride
• AG-A-61751
• AK-34735
• ANW-69265
• CTK6C3664
• SureCN2904443
• 3-Methyl-piperidin-4-ol hydrochloride
• (3R,4S)-3-Methylpiperidin-4-ol hydrochloride
• (3S,4S)-3-METHYLPIPERIDIN-4-OL HYDROCHLORIDE
• 4-hydroxy-3-methylpiperidine
• 3-Methylpiperidin-4-ol HCl
• 3011AA
• NE29089
• SB22773
• ST24022962
• 3-Methylpiperidin-4-ol--hydrogen ch
• AKOS015844619
• 2434625-33-7
• SCHEMBL2904443
• DB-339458
• 3-Methylpiperidin-4-ol--hydrogen chloride (1/1)
• Z1742055068
• DS-12666
• A893122
• SY041997
• 1185293-84-8
• trans-3-methylpiperidin-4-ol hydrochloride
• SB23096
• DTXSID90673808
• MFCD11506421
• EN300-155703
• 4-Piperidinol, 3-methyl-, hydrochloride (1:1), (3R,4R)-rel-
• CS-0051241
• AM10443
• 3-Methylpiperidin-4-olhydrochloride
• 3-methylpiperidin-4-ol;hydrochloride

• MDL： MFCD11506421
• Inchi： 1S/C6H13NO.ClH/c1-5-4-7-3-2-6(5)8;/h5-8H,2-4H2,1H3;1H
• InChI Key： RRSULSNKSVBZRD-UHFFFAOYSA-N
• SMILES： Cl.OC1CCNCC1C

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

3-Methylpiperidin-4-ol hydrochloride Security Information

• Hazard Statement： H315-H319-H335
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3-Methylpiperidin-4-ol hydrochloride

Introduction to 3-Methylpiperidin-4-ol Hydrochloride (CAS No. 1185293-84-8)

3-Methylpiperidin-4-ol hydrochloride (CAS No. 1185293-84-8) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and is characterized by its unique chemical structure and properties. The hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various research and development activities.

The chemical structure of 3-Methylpiperidin-4-ol hydrochloride consists of a piperidine ring with a methyl group at the 3-position and a hydroxyl group at the 4-position. The presence of these functional groups imparts specific reactivity and biological activity to the molecule. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets, while the methyl group provides steric hindrance that can influence the compound's conformation and binding affinity.

In recent years, 3-Methylpiperidin-4-ol hydrochloride has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of more complex molecules. It serves as an intermediate in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and metabolic disorders. The compound's ability to modulate specific receptors and enzymes makes it a valuable tool in drug discovery and development.

One of the key applications of 3-Methylpiperidin-4-ol hydrochloride is in the synthesis of serotonin receptor ligands. Serotonin is a neurotransmitter involved in regulating mood, sleep, and appetite. Compounds that can selectively bind to serotonin receptors have potential applications in treating conditions such as depression, anxiety, and sleep disorders. Recent studies have shown that derivatives of 3-Methylpiperidin-4-ol hydrochloride can exhibit high affinity for serotonin receptors, making them promising candidates for further investigation.

Beyond its role in serotonin receptor modulation, 3-Methylpiperidin-4-ol hydrochloride has also been explored for its potential in developing drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. Compounds that can modulate GPCRs have wide-ranging therapeutic applications, from pain management to metabolic disorders. Research has demonstrated that certain derivatives of 3-Methylpiperidin-4-ol hydrochloride can act as agonists or antagonists for specific GPCRs, highlighting their potential as lead compounds in drug discovery.

The synthetic versatility of 3-Methylpiperidin-4-ol hydrochloride is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods often involve multistep reactions that include functional group manipulations such as oxidation, reduction, and substitution. The ability to synthesize 3-Methylpiperidin-4-ol hydrochloride on a large scale is crucial for meeting the demands of industrial-scale drug production.

In addition to its pharmaceutical applications, 3-Methylpiperidin-4-ol hydrochloride has found use in other areas of chemistry. For instance, it can serve as a chiral auxiliary in asymmetric synthesis, where it helps control the stereochemistry of reaction products. This property is particularly valuable in the synthesis of chiral drugs, where enantiomeric purity is essential for ensuring efficacy and safety.

The safety profile of 3-Methylpiperidin-4-ol hydrochloride is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound has low toxicity and good biocompatibility when used within appropriate concentrations. However, as with any chemical compound used in drug development, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 3-Methylpiperidin-4-ol hydrochloride (CAS No. 1185293-84-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and properties make it an attractive candidate for synthesizing more complex molecules with therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.